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Compound of Interest

Compound Name:
2-(4-Aminophenyl)-2-

hydroxyacetic acid

CAS No.: 13104-66-0

Cat. No.: B2865508

Get Quote

Executive Summary & Chemical Profile
User Advisory: 2-(4-Aminophenyl)-2-hydroxyacetic acid (CAS: 2922-40-9 / 71630-32-5)

presents a unique "dual-threat" stability profile due to its bifunctional nature. It contains an

aniline moiety (susceptible to oxidative polymerization) and an

-hydroxy acid group (susceptible to oxidative decarboxylation).

Successful handling requires strict adherence to pH control, light exclusion, and oxygen

removal. Failure to control these variables results in rapid browning (oxidation) and

precipitation (zwitterionic aggregation).
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Property Value / Characteristic

Chemical Name
2-(4-Aminophenyl)-2-hydroxyacetic acid (4-

Amino-DL-mandelic acid)

Molecular Formula

C

H

NO

Solubility Profile pH-dependent (Amphoteric/Zwitterionic)

Primary Degradation
Oxidative Decarboxylation

4-Aminobenzaldehyde

Visual Indicator

Solution turns yellow

brown

black precipitate

Troubleshooting Guide (Q&A)
Issue 1: Rapid Discoloration
Q: "I prepared a 10 mM stock solution in water, and it turned yellow/brown within 2 hours. Is the

compound still usable?"

A: Likely degraded. Discard and re-prepare. The color change indicates the formation of

oxidation byproducts.

The Mechanism: The benzylic

-hydroxy group undergoes oxidative decarboxylation, converting the mandelic acid derivative
into 4-aminobenzaldehyde. This aldehyde is highly reactive and undergoes Schiff base
condensation with the remaining amine groups, leading to yellow/brown oligomers (similar to
polyaniline formation).

The Fix:
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Degas Solvents: You must use deoxygenated water (sparged with N

or Ar for 20 mins) for all preparations.

Chelation: Trace metals (Fe, Cu) catalyze this oxidation. Add 0.1 mM EDTA to your buffer

if compatible with downstream assays.

Light Protection: This reaction is photo-catalyzed. Wrap all vials in aluminum foil

immediately.

Issue 2: Precipitation / Solubility Failure
Q: "The powder dissolves in 1N HCl, but when I dilute it into PBS (pH 7.4), a white precipitate

forms immediately."

A: You have hit the Isoelectric Point (pI) trap.

The Science: 4-Aminomandelic acid is a zwitterion.

pH < 3.5: Cationic (Amine protonated:

). Soluble.

pH > 5.0: Anionic (Carboxylate deprotonated:

). Soluble.

pH ~ 4.0 - 4.8 (pI): Net neutral charge. The attractive forces between molecules maximize,

leading to aggregation and precipitation.

The Fix: Avoid the pI window.

Dissolve initially in dilute acid (e.g., 10-20 mM HCl).

When diluting into PBS, ensure the final pH is clearly above 6.0 or below 3.0. If working at

pH 7.4, ensure the final concentration is below the solubility limit (approx. 0.5 mg/mL in

cold neutral buffer) or use a co-solvent like DMSO (up to 5%).

Issue 3: Long-Term Storage

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2865508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q: "Can I store the stock solution at +4°C for a week?"

A: No. Aqueous solutions are unstable.

Data: Hydrolytic and oxidative degradation occurs even at 4°C.

Protocol:

Solid State: Store powder at -20°C, desiccated, and protected from light.

Solution: Prepare fresh. If storage is unavoidable, freeze aliquots at -80°C under nitrogen.

Do not freeze-thaw more than once.

Degradation Mechanism & Pathway
The following diagram illustrates the primary degradation pathway that users must mitigate.

The critical failure point is the formation of the aldehyde intermediate, which triggers irreversible

polymerization.
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Figure 1: Oxidative decarboxylation pathway leading to solution discoloration.

Standard Operating Procedure (SOP): Stable Stock
Preparation
To ensure reproducibility in biological assays (e.g., enzyme inhibition, antimicrobial screening),

follow this protocol strictly.
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Materials Required
4-Amino-DL-mandelic acid (Solid)

Solvent: DMSO (Anhydrous) OR 0.1 M HCl

Argon or Nitrogen gas line

Amber glass vials

Protocol Steps
Solvent Preparation:

If using aqueous acid: Sparge 0.1 M HCl with Nitrogen for 15 minutes before adding the

solid.

If using DMSO: Use a fresh bottle of anhydrous DMSO (hygroscopic water accelerates

degradation).

Weighing:

Weigh the solid quickly. Avoid leaving the stock bottle open; the solid is hygroscopic and

oxidizes upon moisture uptake.

Dissolution:

Method A (High Concentration): Dissolve in 100% DMSO to 50-100 mM. This stock is

stable for 1-2 weeks at -20°C.

Method B (Aqueous): Dissolve in 0.1 M HCl to 10 mM. Use immediately.

Dilution into Assay Media:

Add the stock to the assay buffer last.

Mix gently.
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Critical Check: Measure absorbance at 400-450 nm immediately. If OD increases over 10

mins, the compound is degrading in your buffer system.

Stability Data Summary
Condition Stability Estimate Observation

Solid, -20°C, Desiccated > 2 Years Remains off-white powder.

Solid, RT, Light Exposed < 1 Month Turns beige/brown.

Solution (pH 7), RT, Air < 4 Hours Rapid browning; loss of titer.

Solution (pH 1), RT, Air ~ 24 Hours
Relatively stable due to

protonation.

Solution (DMSO), -20°C ~ 2 Weeks Best option for stock storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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